Cas no 5616-81-9 (Tert-butyl 2-(methylamino)acetate)

• Product Name: Tert-butyl 2-(methylamino)acetate
• CAS No: 5616-81-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD05864597
• CID: 46048
• PubChem ID: 24869718
• Update Time: 2025-06-27

Tert-butyl 2-(methylamino)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(methylamino)acetate
• N-Methylglycine tert-butyl ester hydrochloride
• H-Sar-OtBu
• H-SAR-OTBU HCL
• H-Sar-OtBu*HCl
• H-Sar-OtBu.HCl
• H-Sar-OtBu·HCl
• tert-Butyl sarcosinate hydrochloride
• Sarcosine tert-butyl ester hydrochloride
• sarcosine tert-butyl ester
• N-methylglycine tert-butyl ester
• sarcosine t-butyl ester
• tert-butyl methylglycinate
• Sarcosine tert-Butyl Este
• n-methylglycine t-butyl ester
• N-methylglycine, t-butyl ester
• tert.-butyl methylamino-acetate
• t-Butyl 2-(methylamino)acetate
• MYKMOIQAHCMLIR-UHFFFAOYSA-N
• BCP17025
• 1,1-dimethylethyl N-methylglycinate
• NE13085
• Methylamino-aceti
• Sarcosine tert-butyl ester hydrochloride,97%
• H-Sar-OtBu hydrochloride
• EN300-196260
• MFCD00080936
• SY030391
• CS-W018848
• FT-0650099
• SCHEMBL219630
• N-Methylglycine t-butyl ester HCl;
• AS-13234
• tert-butyl 2-(methylamino)acetate;hydrochloride
• n-methyl-glycine, 1,1-dimethylethyl ester hydrochloride
• N-Methylglycine t-butyl ester HCl
• 5616-81-9
• AM20100381
• FT-0697605
• tert-butyl 2-(methylamino)acetate HC1
• Glycine, N-methyl-, 1,1-dimethylethyl ester, hydrochloride
• AKOS015911559
• sarcosine tert-butyl ester hydrochloride salt
• HY-W018062
• tert-butyl N-methylglycinate hydrochloride
• sarcosine t-butyl ester.hydrochloride
• BCP16982
• Sarcosine tert butyl ester hydrochloride
• 136088-69-2
• A886876
• Sarcosine tert-butyl ester hydrochloride, 97%
• Sarcosine tert-Butyl Ester Hydrochlorid
• AC-19161
• tert-Butyl methylglycinate hydrochloride
• Sarcosine t-butyl ester hydrochloride (H-Sar-OtBu.HCl)
• N-Methylglycine t-butyl ester hydrochloride
• sarcosine tert-butyl ester hydrochloric acid
• sarcosine t-butyl ester hydrochloride
• Sarcosine-t-butyl ester hydrochloride
• tert-butyl N-methylglycinate, hydrochloride salt
• tert-butyl 2-(methylamino)acetate HCl
• tert-butyl 2-(methylamino)acetate hydrochloride
• RNLQHMIDSCYLAK-UHFFFAOYSA-N
• Sarcosine tert-butyl ester HCl
• SCHEMBL410255
• D70805
• EN300-62402
• CS-W014354
• MFCD05864597
• DTXSID201347148
• tert-butyl2-(methylamino)acetate
• AKOS008065353
• HY-W013638
• SB75568
• AS-10736
• Glycine, N-methyl-, 1,1-dimethylethyl ester
• tert-Butyl sarcosinate
• Tert-butyl 2-(methylamino)acetate

• MDL： MFCD05864597
• Inchi： 1S/C7H15NO2.ClH/c1-7(2,3)10-6(9)5-8-4;/h8H,5H2,1-4H3;1H
• InChI Key： RNLQHMIDSCYLAK-UHFFFAOYSA-N
• SMILES： Cl.O(C(CNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 137-141 °C (dec.) (lit.)
• Solubility: Soluble in methanol (0.3 gram in 2 mL MeOH).
• PSA: 38.33000
• LogP: 1.74040
• Solubility: Not determined

Tert-butyl 2-(methylamino)acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tert-butyl 2-(methylamino)acetate

Tert-butyl 2-(methylamino)acetate: A Versatile Compound in Pharmaceutical and Chemical Research

Tert-butyl 2-(methylamino)acetate (CAS No. 5616-81-9) is a compound that has gained significant attention in the fields of pharmaceutical and chemical research due to its unique properties and potential applications. This compound, also known as Tert-butyl N-methylglycinate, is a derivative of glycine, a simple amino acid, with a tert-butyl ester group and a methylamino substituent. Its structure and chemical properties make it an attractive candidate for various applications, including drug discovery, synthetic chemistry, and biological studies.

The chemical structure of Tert-butyl 2-(methylamino)acetate consists of a central carbon atom bonded to a carboxylic acid ester group (tert-butyl ester), an amino group (methylamino), and a methyl group. This combination of functional groups imparts specific reactivity and solubility characteristics that are valuable in both synthetic and biological contexts. The tert-butyl ester group enhances the stability of the compound, making it suitable for use in reactions where stability is crucial.

In pharmaceutical research, Tert-butyl 2-(methylamino)acetate has been explored as an intermediate in the synthesis of various bioactive molecules. Its ability to undergo selective transformations makes it a valuable building block in the development of new drugs. For instance, recent studies have shown that this compound can be used to synthesize compounds with potential therapeutic effects, such as anti-inflammatory agents and neuroprotective agents. The versatility of Tert-butyl 2-(methylamino)acetate in forming complex molecular structures has led to its use in the synthesis of peptidomimetics, which are designed to mimic the biological activity of peptides while offering improved pharmacological properties.

One of the key advantages of Tert-butyl 2-(methylamino)acetate is its compatibility with various synthetic methodologies. It can be readily functionalized through reactions such as amidation, alkylation, and acylation, allowing chemists to introduce additional functional groups that enhance the compound's biological activity or improve its pharmacokinetic properties. This flexibility has made it a popular choice in combinatorial chemistry, where large libraries of compounds are synthesized and screened for potential therapeutic applications.

Beyond its role as a synthetic intermediate, Tert-butyl 2-(methylamino)acetate has also been studied for its direct biological effects. Research has shown that this compound can modulate various biological pathways, including those involved in neurotransmission and cell signaling. For example, studies have demonstrated that it can interact with specific receptors in the central nervous system, potentially making it useful in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to cross the blood-brain barrier has been investigated, highlighting its potential as a delivery agent for other therapeutic molecules.

In the field of chemical biology, Tert-butyl 2-(methylamino)acetate has been used as a tool to probe cellular processes. Its unique structure allows it to act as a probe molecule that can be used to study protein-protein interactions and enzyme activities. By labeling this compound with fluorescent or radioactive tags, researchers can track its movement within cells and gain insights into cellular mechanisms that are difficult to study using other methods.

The environmental impact of Tert-butyl 2-(methylamino)acetate is another area of interest. While it is generally considered safe for use in laboratory settings, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for its use in industrial processes.

In conclusion, Tert-butyl 2-(methylamino)acetate (CAS No. 5616-81-9) is a versatile compound with a wide range of applications in pharmaceutical and chemical research. Its unique chemical structure and properties make it an attractive candidate for drug discovery, synthetic chemistry, and biological studies. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.